2-(4,4-diphenyl-4H-3,1-benzoxazin-2-yl)-4,6-dimethylthieno[2,3-b]pyridin-3-amine

• IUPAC Name: 2-(4,4-diphenyl-3,1-benzoxazin-2-yl)-4,6-dimethylthieno[2,3-b]pyridin-3-amine
• InChI: InChI=1S/C29H23N3OS/c1-18-17-19(2)31-28-24(18)25(30)26(34-28)27-32-23-16-10-9-15-22(23)29(33-27,20-11-5-3-6-12-20)21-13-7-4-8-14-21/h3-17H,30H2,1-2H3
• InChI Key: ZXIVARSSFVLCBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=C(S2)C3=NC4=CC=CC=C4C(O3)(C5=CC=CC=C5)C6=CC=CC=C6)N)C
• Molecular Formula: C29H23N3OS
• Molecular Weight: 461.6 g/mol

Description

2-(4,4-diphenyl-4H-3,1-benzoxazin-2-yl)-4,6-dimethylthieno[2,3-b]pyridin-3-amine, commonly known as DBZ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DBZ belongs to the class of benzoxazinones and has a molecular weight of 469.6 g/mol.

Mechanism of Action

DBZ exerts its biological effects by inhibiting the activity of the gamma-secretase enzyme, which is responsible for the cleavage of the Notch receptor. This inhibition leads to the accumulation of the Notch receptor, which in turn leads to the inhibition of the Notch signaling pathway. The Notch pathway is involved in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
DBZ has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the promotion of neuronal differentiation, and the enhancement of synaptic plasticity. In addition, DBZ has been shown to have anti-inflammatory and antioxidant effects, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DBZ in lab experiments is its specificity for the Notch pathway, which allows for the selective inhibition of this pathway without affecting other signaling pathways. However, DBZ also has some limitations, including its poor solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on DBZ, including the development of new derivatives with improved pharmacological properties, the investigation of its potential applications in other fields such as immunology and stem cell research, and the elucidation of its mechanism of action at the molecular level. In addition, further studies are needed to determine the safety and efficacy of DBZ in clinical trials.

Scientific Research Applications

DBZ has been extensively studied for its potential applications in various fields, including cancer research, neurobiology, and drug discovery. In cancer research, DBZ has been shown to inhibit the growth of cancer cells by targeting the Notch signaling pathway, which is involved in the regulation of cell proliferation and differentiation. In neurobiology, DBZ has been shown to promote neuronal differentiation and enhance synaptic plasticity, which may have implications for the treatment of neurodegenerative diseases. In drug discovery, DBZ has been used as a lead compound to develop new drugs targeting the Notch pathway.